Cas no 2640958-66-1 (1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2640958-66-1
• MF: C₁₉H₂₇N₇O
• MW: 369.463982820511
• CID: 5317759
• PubChem ID: 155800610
• Update Time: 2025-05-19

1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040710087
• F6619-6555
• 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• 2640958-66-1
• 1-(4-Methyl-1-piperidinyl)-2-[4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

• Inchi： 1S/C19H27N7O/c1-16-3-7-25(8-4-16)19(27)14-23-9-11-24(12-10-23)17-13-18(21-15-20-17)26-6-2-5-22-26/h2,5-6,13,15-16H,3-4,7-12,14H2,1H3
• InChI Key： YFBKEFOATFJYQF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CN1CCN(C2C=C(N3C=CC=N3)N=CN=2)CC1

Computed Properties

• Exact Mass: 369.22770851g/mol
• Monoisotopic Mass: 369.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.8±50.0 °C(Predicted)
• pka: 5.98±0.10(Predicted)

Additional information on 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

1-(4-Methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

The compound 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS No. 264095866) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, materials science, and organic synthesis. This compound is characterized by its intricate structure, which includes a piperidine ring, a pyrimidine moiety, and a pyrazole group, all interconnected through a piperazine backbone. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The pyrazole group, on the other hand, is known for its ability to enhance the stability and bioavailability of pharmaceutical compounds. The combination of these groups in the 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-y